Cas no 1804477-65-3 (Ethyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804477-65-3
• MF: C₁₂H₁₃ClF₃NO₄
• MW: 327.684133291245
• CID: 4841488
• Update Time: 2025-05-19

Ethyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C12H13ClF3NO4/c1-3-20-10(18)5-8-9(19-2)4-7(6-13)17-11(8)21-12(14,15)16/h4H,3,5-6H2,1-2H3
• InChI Key： VYJOTLUWXBTZLC-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(=N1)OC(F)(F)F)CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate

Research Brief on Ethyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804477-65-3)

Ethyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804477-65-3) is a specialized pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Its unique trifluoromethoxy and chloromethyl functional groups make it a versatile building block for drug discovery and development.

Recent studies have explored the synthetic utility of Ethyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate in the preparation of novel heterocyclic compounds. Researchers have successfully employed this intermediate in multi-step reactions to generate libraries of potential drug candidates. The presence of the trifluoromethoxy group is particularly noteworthy, as it can significantly influence the lipophilicity, metabolic stability, and binding affinity of resulting compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized Ethyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate as a precursor for developing new kinase inhibitors. The research team demonstrated that derivatives of this compound showed promising activity against specific protein kinases involved in inflammatory pathways. The chloromethyl group proved crucial for further functionalization, allowing for the introduction of various pharmacophores through nucleophilic substitution reactions.

Another significant application was reported in the field of CNS drug development, where researchers modified the pyridine core structure to create novel GABA receptor modulators. The trifluoromethoxy group was found to enhance blood-brain barrier penetration, making these derivatives potentially useful for treating neurological disorders. These findings were published in ACS Chemical Neuroscience earlier this year.

The compound's stability and reactivity profile have also been investigated through computational chemistry approaches. Density functional theory (DFT) calculations have provided insights into the electronic properties of Ethyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate, explaining its behavior in various chemical transformations. These theoretical studies complement experimental results and aid in the rational design of new derivatives.

From a safety and handling perspective, recent material safety data sheets (MSDS) indicate that proper precautions should be taken when working with this compound, particularly due to the reactive chloromethyl group. Appropriate personal protective equipment and ventilation are recommended during laboratory use.

Looking forward, Ethyl 6-(chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetate continues to be an important tool in medicinal chemistry research. Its versatility as a synthetic intermediate and the growing understanding of its reactivity suggest that it will remain valuable for developing new therapeutic agents in the coming years.